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Compound of Interest

Compound Name: 2-(2-Aminoethoxy)benzonitrile

Cat. No.: B112797 Get Quote

Standard Operating Procedure for 2-
Aminobenzonitrile
Introduction
This document provides detailed application notes and protocols for the safe handling and

storage of 2-Aminobenzonitrile (CAS No. 1885-29-6), also known as 2-Cyanoaniline or

Anthranilonitrile.[1] This compound is a yellow to beige-brown crystalline solid.[2] It is a

versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals

and other specialty chemicals. Due to its hazardous properties, it is imperative that all

personnel handling this substance are thoroughly familiar with the procedures outlined in this

document to minimize risks.

Hazard Identification and Safety Precautions
2-Aminobenzonitrile is classified as harmful and an irritant. It is harmful if swallowed, in contact

with skin, or if inhaled.[3][4][5] It causes skin irritation, serious eye irritation, and may cause an

allergic skin reaction and respiratory irritation.[3][4][5]

Precautionary Statements:

Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][4][5] Wash face,

hands, and any exposed skin thoroughly after handling.[3][4][5] Do not eat, drink, or smoke

when using this product.[3][4][5] Use only outdoors or in a well-ventilated area.[3][4][5]
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Contaminated work clothing should not be allowed out of the workplace.[3][5] Wear

protective gloves, protective clothing, eye protection, and face protection.[3][4][5]

Response: In case of exposure, follow the first aid measures outlined in Section 5.0.

Storage: Store in a well-ventilated place and keep the container tightly closed.[3][4] Store

locked up.[4][5][6]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, national, and international regulations.[3][4][5]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 2-

Aminobenzonitrile.

Property Value Reference

Molecular Formula C₇H₆N₂ [1][2][5]

Molecular Weight 118.14 g/mol [1][5]

Appearance
Yellow to beige-brown

crystalline flakes/powder
[2][5]

Melting Point 45-48 °C (lit.) [1][2]

Boiling Point 267-268 °C (lit.) [1][2]

Flash Point 145 °C (293 °F) - closed cup [1][4][5]

Density 1.11 g/cm³ (at 50°C) [2]

Solubility

Insoluble in water.[2] Slightly

soluble in Chloroform, Ethyl

Acetate, and Methanol.[2]

CAS Number 1885-29-6 [1]
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Personal Protective Equipment (PPE)
All personnel handling 2-Aminobenzonitrile must wear the following minimum PPE:

Eye Protection: Chemical safety goggles or a face shield.[7]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[7]

Body Protection: A laboratory coat. For tasks with a risk of splashing, a chemical-resistant

apron is required.[7]

Respiratory Protection: All handling of solid 2-Aminobenzonitrile must be conducted in a

certified chemical fume hood to avoid dust inhalation. If a fume hood is not available, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

is mandatory.

Handling Protocol
Preparation:

Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are readily accessible and

operational.

Have appropriate spill cleanup materials (e.g., inert absorbent material like vermiculite or

sand) available.[7]

Dispensing and Weighing:

Perform all dispensing and weighing of 2-Aminobenzonitrile powder inside a chemical

fume hood to minimize inhalation exposure.

Use a scoop or spatula for transferring the solid. Avoid creating dust.

Close the container tightly immediately after use.

In Solution:
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When dissolving 2-Aminobenzonitrile, add the solid slowly to the solvent to avoid

splashing.

If heating is required, use a controlled heating source such as a heating mantle or a water

bath. Avoid open flames.

Storage Protocol
Store 2-Aminobenzonitrile in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents and strong acids.[6][7]

Keep the container tightly sealed to prevent contamination and exposure to moisture.[3][4][6]

The storage area should be clearly labeled with the appropriate hazard warnings.

Store in a locked cabinet or area accessible only to authorized personnel.[4][5][6]

Emergency Procedures
Spill Response

Small Spills:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (vermiculite, dry

sand).

Carefully sweep or scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the laboratory immediately and notify the appropriate emergency response

personnel.

Prevent entry into the affected area.
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Provide emergency responders with the Safety Data Sheet (SDS) for 2-Aminobenzonitrile.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[5]

If on Skin: Immediately wash the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[5]

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical attention.[3][5]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4]

Visualizations
Safe Handling and Storage Workflow
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Caption: Workflow for the safe handling and storage of 2-Aminobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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